Cas no 19466-41-2 (Rubrosteron)

• Product Name: Rubrosteron
• CAS No: 19466-41-2
• MF: C₁₉H₂₆O₅
• MW: 334.406746387482
• CID: 51318
• PubChem ID: 12315102
• Update Time: 2025-09-28

Rubrosteron Chemical and Physical Properties

Names and Identifiers

• Rubrosterone
• (2S,3R,5R,9R,10R,13S)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11, 12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
• (2beta,3beta,5beta)-2,3,14-Trihydroxyandrost-7-ene-6,17-dione
• 2β,3β,14-Trihydroxy-5β-androst-7-ene-6,17-dione
• Rubrosteron
• Q7376194
• (2.BETA.,3.BETA.,5.BETA.)-2,3,14-TRIHYDROXYANDROST-7-ENE-6,17-DIONE
• CS-0066184
• FS-7139
• Q-100966
• Androst-7-ene-6,17-dione, 2,3,14-trihydroxy-, (2.beta.,3.beta.,5.beta.)-
• HY-117484
• CHEMBL2087163
• 2.BETA.,3.BETA.,14.ALPHA.-TRIHYDROXY-5.BETA.-ANDROST-7-ENE-6,17-DIONE
• OMQCWEJQYPUGJG-DTDIXVHCSA-N
• (2S,3R,5R,9R,10R,13S,14R)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
• SCHEMBL13649197
• ND477TPA7H
• 2,3,14-Trihydroxyandrost-7-ene-6,17-dione #
• 5.beta.-Androst-7-ene-6,17-dione, 2.beta.,3.beta.,14-trihydroxy-
• 19466-41-2
• AKOS030589873
• Androst-7-ene-6,17-dione,2,3,14-trihydroxy-, (2b,3b,5b)-
• 2,3,14-Trihydroxyandrost-7-ene-6,17-dione
• 2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
• AKOS037514892
• DTXSID90865044
• (2S,3R,5R,9R,10R,13S,14R)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta(a)phenanthrene-6,17-dione
• 5beta-Androst-7-ene-6,17-dione, 2beta,3beta,14-trihydroxy-
• DA-57569

• Inchi： 1S/C19H26O5/c1-17-9-15(22)14(21)8-12(17)13(20)7-11-10(17)3-5-18(2)16(23)4-6-19(11,18)24/h7,10,12,14-15,21-22,24H,3-6,8-9H2,1-2H3/t10-,12-,14+,15-,17+,18+,19+/m0/s1
• InChI Key： OMQCWEJQYPUGJG-DTDIXVHCSA-N
• SMILES： O[C@@]12CCC([C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O)=O

Computed Properties

• Exact Mass: 334.17800
• Monoisotopic Mass: 334.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: -0.3

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 540.7±50.0 °C at 760 mmHg
• Flash Point: 294.8±26.6 °C
• Refractive Index: 1.609
• PSA: 94.83000
• LogP: 1.14390
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Rubrosteron Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives